1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C17H21N3O2S/c21-16(9-13-5-7-23-11-13)20-6-1-2-12(10-20)8-15-18-17(19-22-15)14-3-4-14/h5,7,11-12,14H,1-4,6,8-10H2
• InChI Key: WKXWBGVAMUGCNN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CSC=C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

1-(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.
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Scientific Research Applications

Metabolite Interactions in Drug Metabolism

The compound is involved in the biotransformation of prasugrel, a thienopyridine antiplatelet agent. This process includes deesterification followed by cytochrome P450-mediated formation of active metabolites, significantly influencing drug metabolism (Rehmel et al., 2006).

HIV-1 Replication Inhibition

Novel derivatives, including compounds related to this chemical structure, have been identified as inhibitors of human immunodeficiency virus type-1 (HIV-1) replication. These findings are crucial in the development of new treatments for HIV (Che et al., 2015).

Antiviral Applications

Various derivatives of this compound have been synthesized and shown to have antiviral activity. These compounds have potential applications in treating viral infections like Herpes simplex virus and Hepatitis A virus (Attaby et al., 2006).

Antimicrobial Activity

Synthesized derivatives of this compound have shown significant antimicrobial activity. Such compounds are important for the development of new antibacterial and antifungal agents (Salimon et al., 2011).

Anticandidal Activity and Cytotoxicity

Tetrazole derivatives of this compound exhibit potent anticandidal properties with weak cytotoxicities, making them potential candidates for treating candida infections (Kaplancıklı et al., 2014).

Cancer Cell Inhibition

Certain derivatives have been found effective in lethal poisoning of cancer cells by inhibiting the respiratory chain, highlighting their potential as anticancer agents (Sica et al., 2019).

Synthesis in Organic Chemistry

The compound is used in the synthesis of various organic molecules, including oxadiazoles, which have applications in medicinal chemistry (Greig et al., 1987).